Cas no 31508-12-0 (1-Nonen-4-yne)

• Product Name: 1-Nonen-4-yne
• CAS No: 31508-12-0
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 321271
• PubChem ID: 141638
• Update Time: 2025-09-28

1-Nonen-4-yne Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-4-yne
• 1-Nonen-4-in
• 1-nonene-4-yne
• AC1L3JIZ
• AG-F-05080
• Butyl-allyl-acetylen
• CTK1C6163
• FT-0608166
• I14-112590
• KB-13035
• Non-1-en-4-in
• Nonen-1-yn-4
• AKOS006227864
• non-1-en-4-yne
• DTXSID40185406
• MFCD00041649
• GCZWNQLPRSOVNI-UHFFFAOYSA-N
• 31508-12-0

• Inchi： 1S/C9H14/c1-3-5-7-9-8-6-4-2/h3H,1,4-6,8H2,2H3
• InChI Key： GCZWNQLPRSOVNI-UHFFFAOYSA-N
• SMILES： C(CC#CCC=C)CC

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,777 g/cm3
• Boiling Point: 58°C 22mm
• Refractive Index: 1.4418
• PSA: 0

1-Nonen-4-yne Security Information

• Risk Phrases：R10
• Safety Term：S23;S24/25

Additional information on 1-Nonen-4-yne

Research Briefing on 31508-12-0 and 1-Nonen-4-yne in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the significance of specialized compounds such as 1-Nonen-4-yne (CAS: 31508-12-0) in therapeutic and diagnostic applications. This briefing synthesizes the latest research findings, focusing on the molecular properties, synthesis pathways, and potential biomedical applications of 1-Nonen-4-yne. The compound's unique alkyne functionality and structural versatility make it a promising candidate for drug development and bioconjugation strategies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-Nonen-4-yne as a building block for novel anticancer agents. Researchers demonstrated its efficacy in inhibiting tumor growth by targeting specific kinase pathways, with in vitro assays showing a 40% reduction in cancer cell proliferation at micromolar concentrations. The study also highlighted the compound's low cytotoxicity to normal cells, suggesting a favorable therapeutic window.

In the field of chemical biology, 1-Nonen-4-yne has gained attention for its role in bioorthogonal chemistry. A recent Nature Chemical Biology paper (2024) detailed its application in click chemistry reactions for live-cell imaging. The compound's terminal alkyne group enables efficient conjugation with azide-modified biomolecules, facilitating real-time tracking of cellular processes without disrupting native biological functions. This breakthrough has significant implications for studying dynamic biological systems.

From a synthetic chemistry perspective, innovative approaches to 1-Nonen-4-yne production have emerged. A 2024 Organic Letters publication described a novel catalytic system using palladium nanoparticles that achieves 85% yield with excellent stereoselectivity. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

The pharmacological profile of 1-Nonen-4-yne derivatives continues to expand. Recent preclinical studies have identified potent anti-inflammatory properties through modulation of NF-κB signaling pathways. These findings, coupled with the compound's favorable pharmacokinetic properties, position it as a multi-target therapeutic candidate for complex diseases such as rheumatoid arthritis and neurodegenerative disorders.

Looking forward, the integration of 1-Nonen-4-yne into drug delivery systems represents an exciting frontier. Researchers are exploring its incorporation into nanoparticle formulations to enhance targeting specificity and reduce off-target effects. The compound's chemical versatility allows for precise modifications to optimize biodistribution and controlled release profiles, as demonstrated in recent proof-of-concept studies for targeted cancer therapies.

This research briefing underscores the growing importance of 1-Nonen-4-yne (31508-12-0) in contemporary chemical biomedicine. From its fundamental chemical properties to cutting-edge therapeutic applications, the compound continues to demonstrate significant potential across multiple domains. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.